Cas no 77449-19-5 (Ac-Lobophytum lactone)

Ac-Lobophytum lactone structure
Ac-Lobophytum lactone structure
Product Name:Ac-Lobophytum lactone
CAS No:77449-19-5
MF:C22H30O5
MW:374.470607280731
CID:2002663
Update Time:2025-03-10

Ac-Lobophytum lactone Chemical and Physical Properties

Names and Identifiers

    • Ac-Lobophytum lactone
    • 77449-19-5
    • Lobophytol acetate
    • 2H-Cyclotrideca[b]furan-2-one, 6-acetyl-5-(acetyloxy)-3,3a,4,5,6,7,8,11,12,14a-decahydro-9,13-dimethyl-3-methylene-, (3aS,5S,6S,9E,13E,14aS)-
    • Inchi: 1S/C22H30O5/c1-13-7-6-8-14(2)11-20-19(15(3)22(25)27-20)12-21(26-17(5)24)18(10-9-13)16(4)23/h7,11,18-21H,3,6,8-10,12H2,1-2,4-5H3
    • InChI Key: POKKLMMGTSYIOG-UHFFFAOYSA-N
    • SMILES: CC(OC1C(C(=O)C)CCC(C)=CCCC(C)=CC2OC(C(C2C1)=C)=O)=O

Computed Properties

  • Exact Mass: 374.209
  • Monoisotopic Mass: 374.209
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 685
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 69.7A^2

Experimental Properties

  • Density: 1.10±0.1 g/cm3(Predicted)
  • Boiling Point: 528.8±50.0 °C(Predicted)
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